Cas no 5508-58-7 (Andrographolide)

• Product Name: Andrographolide
• CAS No: 5508-58-7
• MF: C₂₀H₃₀O₅
• MW: 350.4492
• MDL: MFCD07778082
• CID: 45972
• PubChem ID: 24862550
• Update Time: 2025-07-30

Andrographolide Chemical and Physical Properties

Names and Identifiers

• Andrographolide
• ANDRO
• ANDROGRAPHIS
• 3A,14,15,18-TETRAHYDROXY-5B,9B,H,10A-LAMBDA-8,20-DIENE
• 2(3H)-FURANONE,3-[2-[(1R,4AS,5R,6R,8AS)-DECAHYDRO-6-HYDROXY-5-(HYDROXYMETHYL)-5,8A-DIMETHYL-2-METHYLENE-1-NAPHTHALENYL]ETHYLIDENE]DIHYDRO-4-HYDROXY-, (3E,4S)-
• 2(3h)-furanone,3-(2-(decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-met
• hylene-1-naphthalenyl)ethylidene)dihydro-4-hydroxy-,(1r-(1-alpha(e(s*)),4a-be
• (S,E)-4-Hydroxy-3-(2-((1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylenedecahydronaphthalen-1-yl)ethylidene)dihydrofuran-2(3H)-one
• ANDROGRAPHOLIDE(P)
• ANDROGRAPHOLIDE(SH) PrintBack
• alpha-Chloro-p-xylene
• Andrographalide
• Andrographolid
• Rhizoma Sparganii
• (3E,4S)-3-[2-[(1R,4aS,5R,6R,8aS)-Decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]ethylidene]dihydro-4-hydroxy-2(3H)-furanone
• ent-(3β,12E,14R)-3,14,19-Trihydroxy-8(17),12-labdadien-16,15-olide
• andrographolidume
• 410105JHGR
• Andropanolide
• 3-(2-(Decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylenenaphthyl)ethylidene)dihydro-4-hydroxyfuran-2(3H)-one
• (3E,4S)-4-hydroxy-3
• 3,14,19-Trihydroxy-8(17),12-labdadien-16,15-olide; (ent-3β,12E,14R)-form
• [5508-58-7]
• 3,14,19-Trihydroxy-8(17),12-labdadien-16,15-olide; (ent-3β,12Z,14ζ)-form
• 3,14,19-Trihydroxy-8(17),12-labdadien-16,15-olide; (ent-3β,12E,14S)-form
• (1R-(1-alpha(E(S)),4abeta,5alpha,6alpha,8aalpha))-3-(2-(decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl)ethylidene)dihydro-4-hydroxy-2(3H)-furanone
• SMR001215694
• 3alpha,14,15,18-tetrahydroxy-5b,9bH,10a-labda-8(20),12-dien-16-oic acid gamma-Lactone
• 14-Epiandrographolide
• MLS001143510
• (-)-Andropanolide
• MLSMR
• 3,14,19-Trihydroxy-8(17),12-labdadien-16,15-olide; (ent-3β,12Z,14R)-form

• MDL： MFCD07778082
• Inchi： 1S/C20H30O5/c1-12-4-7-16-19(2,9-8-17(23)20(16,3)11-21)14(12)6-5-13-15(22)10-25-18(13)24/h5,14-17,21-23H,1,4,6-11H2,2-3H3/b13-5+/t14-,15-,16+,17-,19+,20+/m1/s1
• InChI Key： BOJKULTULYSRAS-OTESTREVSA-N
• SMILES： O([H])[C@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C([H])([H])/C(/[H])=C3/C(=O)OC([H])([H])[C@@]/3([H])O[H])C(=C([H])[H])C([H])([H])C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])O[H]
• BRN： 42762

Computed Properties

• Exact Mass: 350.20900
• Monoisotopic Mass: 350.209324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• Molecular Weight: 350.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: White square or rectangular crystals
• Density: d421 1.2317
• Melting Point: 229.0 to 235.0 deg-C
• Boiling Point: 557.3 °C at 760 mmHg
• Flash Point: 557.3 °C at 760 mmHg
• Refractive Index: 1.567
• PSA: 86.99000
• LogP: 1.96260
• Merck: 633
• Specific Rotation: -126 º (c=1.5,HAc)
• λmax: 223(MeOH)(lit.)
• Optical Activity: [α]20/D −126°, c = 1.5 in acetic acid
• Solubility: Soluble in boiling ethanol, slightly soluble in methanol or ethanol, very slightly soluble in chloroform, insoluble in water or ether.

Andrographolide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• RTECS：LU3490750
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Diterpenoids

Additional information on Andrographolide

Andrographolide (CAS No. 5508-58-7): A Comprehensive Overview of Its Properties, Benefits, and Applications

Andrographolide, with the CAS number 5508-58-7, is a bioactive diterpenoid lactone primarily derived from the medicinal plant Andrographis paniculata, commonly known as the "King of Bitters." This compound has garnered significant attention in recent years due to its multifaceted pharmacological properties, including anti-inflammatory, antioxidant, and immune-modulating effects. As interest in natural remedies and plant-based therapeutics grows, Andrographolide has become a focal point for researchers and health enthusiasts alike.

The chemical structure of Andrographolide features a unique diterpenoid skeleton with a γ-lactone ring, contributing to its biological activity. Its molecular formula is C20H30O5, and it is classified as a labdane diterpenoid. The compound is typically isolated from the leaves and stems of Andrographis paniculata, a plant traditionally used in Ayurvedic and Chinese medicine. Modern scientific studies have validated many of its traditional uses, particularly in supporting respiratory health, managing inflammatory conditions, and enhancing immune function.

One of the most searched topics related to Andrographolide is its potential role in immune support. With the global focus on health and wellness, especially post-pandemic, consumers are increasingly seeking natural alternatives to boost immunity. Research suggests that Andrographolide may modulate immune responses by influencing cytokine production and inhibiting NF-κB signaling, a pathway implicated in chronic inflammation. This makes it a promising candidate for managing conditions like colds, flu, and even autoimmune disorders.

Another hot topic is the anti-inflammatory effects of Andrographolide. Chronic inflammation is linked to numerous diseases, including arthritis, cardiovascular disorders, and neurodegenerative conditions. Studies indicate that Andrographolide can suppress pro-inflammatory markers such as TNF-α and IL-6, offering a natural approach to inflammation management. This has led to its inclusion in dietary supplements and herbal formulations targeting joint health and overall well-being.

Andrographolide also exhibits antioxidant properties, which are crucial in combating oxidative stress—a key factor in aging and chronic diseases. By scavenging free radicals and enhancing endogenous antioxidant defenses, this compound helps protect cells from damage. This aspect is particularly appealing to the anti-aging and longevity communities, where natural antioxidants are highly sought after.

In addition to its health benefits, Andrographolide is being explored for its potential in cancer research. Preliminary studies suggest it may induce apoptosis (programmed cell death) in certain cancer cells and inhibit tumor growth. While more clinical trials are needed, these findings have sparked interest in its use as an adjunct therapy in oncology.

The demand for Andrographolide has surged in the nutraceutical and pharmaceutical industries, driven by its versatility and safety profile. It is available in various forms, including powders, extracts, and capsules, catering to different consumer preferences. When selecting Andrographolide products, quality and purity are paramount, as adulteration can affect efficacy.

In conclusion, Andrographolide (CAS No. 5508-58-7) stands out as a potent natural compound with wide-ranging therapeutic potential. Its ability to address modern health concerns—such as immunity, inflammation, and oxidative stress—makes it a valuable addition to both traditional and contemporary medicine. As research continues to uncover its mechanisms and applications, Andrographolide is poised to remain a key player in the realm of bioactive plant compounds.